Cas no 2172019-75-7 (tert-butyl 5-{1-(2-methylpropyl)aminoethyl}-decahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 5-{1-(2-methylpropyl)aminoethyl}-decahydroisoquinoline-2-carboxylate
• CAS No: 2172019-75-7
• MF: C₂₀H₃₈N₂O₂
• MW: 338.52792596817
• CID: 5777749
• PubChem ID: 165590328
• Update Time: 2023-11-25

tert-butyl 5-{1-(2-methylpropyl)aminoethyl}-decahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-{1-[(2-methylpropyl)amino]ethyl}-decahydroisoquinoline-2-carboxylate
• EN300-1609737
• 2172019-75-7
• tert-butyl 5-{1-(2-methylpropyl)aminoethyl}-decahydroisoquinoline-2-carboxylate

• Inchi： 1S/C20H38N2O2/c1-14(2)12-21-15(3)17-9-7-8-16-13-22(11-10-18(16)17)19(23)24-20(4,5)6/h14-18,21H,7-13H2,1-6H3
• InChI Key： LIRFHTNMCPZJDS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(C(C)NCC(C)C)CCCC2C1)=O

Computed Properties

• Exact Mass: 338.293328459g/mol
• Monoisotopic Mass: 338.293328459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.6Ų